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Compound of Interest

Compound Name: 4-Hydrazinobenzoic acid

Cat. No.: B043234

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural features of 4-Hydrazinobenzoic acid. The information is curated for researchers,

scientists, and professionals in drug development who utilize this compound in their work. All
guantitative data is presented in clear, tabular formats for ease of reference and comparison.

Chemical Identity and Properties

4-Hydrazinobenzoic acid, also known as p-hydrazinobenzoic acid, is a derivative of benzoic
acid and a hydrazine compound.[1][2] It serves as a crucial intermediate in the synthesis of
various organic molecules, including pharmaceuticals like Deferasirox.[3]

General and Physical Properties

The fundamental identifiers and physical characteristics of 4-Hydrazinobenzoic acid are
summarized in the table below.
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Property Value Reference(s)
IUPAC Name 4-hydrazinylbenzoic acid [2]

CAS Number 619-67-0

Molecular Formula C7HsN20:2 [11[2]
Molecular Weight 152.15 g/mol [2]

Light yellow to light brown
Appearance _ [1]
crystalline powder

Melting Point 218 °C (decomposes) [1]

377.2 °C at 760 mmHg

Boiling Point ]
(estimated)

Density 1.401 g/cm3

Solubility and Stability

The solubility and stability of a compound are critical parameters in its handling, storage, and
application in chemical reactions.
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Property Description Reference(s)

Slightly soluble in DMSO and
Methanol (with heating).[1]
Solubility in water is reported
as < 10g/L at 20°C and 19.7
g/L at 25°C.[4][5] Also reported

as very soluble in water.[6]

Solubility

Stable under normal

conditions.[1] It is combustible
Stability and incompatible with strong

acids and strong oxidizing

agents.[1]

Recommended to be kept in a

dark place, under an inert
Storage ]

atmosphere, and stored in a

freezer at -20°C.[1]

Acidity

Property Value Reference(s)

pKa 4.14 £ 0.10 (Predicted) [1]

Chemical Structure

The molecular structure of 4-Hydrazinobenzoic acid consists of a benzene ring substituted
with a carboxyl group and a hydrazinyl group at the para position.

Caption: 2D structure of 4-Hydrazinobenzoic acid.

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 4-
Hydrazinobenzoic acid.
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Data Type

Key Features

Reference(s)

1H NMR

In DMSO-d6, characteristic
peaks are observed at
approximately 7.70 ppm, 7.49
ppm, and 6.77 ppm.

[7]

Infrared spectral data is

available and can be used for

functional group identification.

[8]

Mass Spec

The molecule shows a parent
ion peak corresponding to its

molecular weight.

[2]

Experimental Protocols
Synthesis of 4-Hydrazinobenzoic Acid

A common method for the synthesis of 4-Hydrazinobenzoic acid involves a three-step

process starting from 4-aminobenzoic acid.[9]

Synthesis Workflow

4-Aminobenzoic Acid

Diazotization 2> Reduction

Hydrolysis

-»| 4-Hydrazinobenzoic Acid

Caption: Synthetic pathway for 4-Hydrazinobenzoic acid.

Methodology:

Click to download full resolution via product page

» Esterification: 4-aminobenzoic acid is first esterified to protect the carboxylic acid group.

» Diazotization: The amino group of the ester is then converted to a diazonium salt using

sodium nitrite in an acidic medium.
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e Reduction: The diazonium salt is subsequently reduced to a hydrazine derivative. A patent
describes using sodium metabisulfite as the reducing agent at a controlled temperature (10-
35 °C) and pH (7-9).[10]

o Hydrolysis: Finally, the ester group is hydrolyzed to yield 4-Hydrazinobenzoic acid.

This overall process has been reported to achieve a yield of 82%.[9]

Analytical Method: Determination by HPLC

4-Hydrazinobenzoic acid can be quantified using High-Performance Liquid Chromatography
(HPLC), particularly for its determination as a potential genotoxic impurity in pharmaceutical
products like Deferasirox.[11]

HPLC Conditions:
e Column: Zorbax SB C18 (250 x 4.6 mm i.d.), 5 um particle size.[11]

* Mobile Phase: A mixture of acetonitrile and water with phosphoric acid. For Mass
Spectrometry (MS) compatibility, formic acid can be used instead of phosphoric acid.

o Detection: UV detector.[11]

This method has been validated and shown to be specific, linear, accurate, and precise for the
quantification of 4-Hydrazinobenzoic acid.[11]

Derivatizing Agent for Aldehyde Analysis

4-Hydrazinobenzoic acid is utilized as a derivatizing agent for the analysis of low-molecular-
weight aldehydes by HPLC-UV and Capillary Electrophoresis with Diode Array Detection (CE-
DAD).[12]

Methodology:

o Derivatization Reaction: The primary amine of the hydrazinyl group in 4-Hydrazinobenzoic
acid reacts with the carbonyl group of an aldehyde to form a stable imine (hydrazone).[12]
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o Extraction: The derivatization can be performed concurrently with gas-diffusion
microextraction (GDME) to obtain a clean extract of the derivatives.[12]

e Analysis: The resulting hydrazones are then separated and quantified using HPLC-UV or
CE-DAD.[12]

This application highlights the utility of 4-Hydrazinobenzoic acid in analytical chemistry for
enhancing the detection and quantification of aldehydes in various matrices.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Hydrazinobenzoic
Acid: Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043234#4-hydrazinobenzoic-acid-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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